Cas no 894017-33-5 (3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea)

• Product Name: 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea
• CAS No: 894017-33-5
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• CID: 5512109
• Update Time: 2025-10-28

3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(4-phenylbutan-2-yl)urea
• 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea

• Inchi： 1S/C22H27N3O3/c1-16(11-12-17-7-4-3-5-8-17)23-22(27)24-18-13-21(26)25(15-18)19-9-6-10-20(14-19)28-2/h3-10,14,16,18H,11-13,15H2,1-2H3,(H2,23,24,27)
• InChI Key： CVNMYSXCLPOWIA-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=CC(OC)=C2)C1)C(NC(CCC1=CC=CC=C1)C)=O

Additional information on 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-phenylbutan-2-yl)urea

3-(3-Methoxyphenyl)-5-Oxopyrrolidin-3-yl-1-(4-Phenylbutan-2-yl)Urea: A Comprehensive Overview

3-(3-Methoxyphenyl)-5-Oxopyrrolidin-3-yl-1-(4-Phenylbutan-2-yl)Urea (CAS No. 894017-33-5) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

The molecular structure of 3-(3-Methoxyphenyl)-5-Oxopyrrolidin-3-yl-1-(4-Phenylbutan-2-yl)Urea is a testament to its intricate design. The presence of a pyrrolidine ring with a 5-keto group and a urea moiety connected to a 4-phenoxybutanoyl group contributes to its unique chemical properties. This arrangement not only enhances its stability but also opens avenues for diverse functionalization. Recent studies have highlighted its role in drug delivery systems, where its structural flexibility allows for targeted drug release mechanisms.

One of the most notable aspects of this compound is its synthesis process. Traditionally, it has been synthesized through multi-step reactions involving nucleophilic substitutions and cyclizations. However, recent advancements in catalytic methods have streamlined the synthesis process, making it more efficient and cost-effective. Researchers have employed metal-catalyzed cross-coupling reactions to achieve higher yields and better purity levels, which are critical for industrial applications.

The application of 3-(3-Methoxyphenyl)-5-Oxopyrrolidin-3-yl-1-(4Phenylbutan2yl)Urea extends beyond pharmaceuticals. Its ability to form stable complexes with metal ions has made it a valuable component in catalysis and sensor technologies. For instance, it has been used as a ligand in the development of metalloenzymes, which are instrumental in asymmetric catalysis—a field that continues to evolve rapidly.

Recent research has also explored the biological activities of this compound. Studies conducted on its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential as a therapeutic agent in treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has been documented, further underscoring its therapeutic potential.

In conclusion, 3-(3-Methoxyphenyl)-5-Oxopyrrolidin-3-ylium 1-(4Phenylbutan2ylium)Urea (CAS No. 894017–33–5) stands out as a multifaceted compound with vast opportunities in various scientific domains. Its intricate structure, efficient synthesis methods, and diverse applications make it a subject of continued research interest. As scientific exploration advances, this compound is expected to pave the way for innovative solutions in medicine and beyond.